3-{[1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-[(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C17H15F3N4OS/c1-24-13(9-14(23-24)15-6-3-7-26-15)10-21-16(25)22-12-5-2-4-11(8-12)17(18,19)20/h2-9H,10H2,1H3,(H2,21,22,25)
• InChI Key: TWWAOMHLJWCMSG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)CNC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H15F3N4OS
• Molecular Weight: 380.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a thiophene ring, a pyrazole ring, and a phenyl ring. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the thiophene ring could be formed using a Paal-Knorr synthesis or a Gewald reaction. The pyrazole ring could be formed using a condensation reaction involving a 1,3-dicarbonyl compound and hydrazine.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene, pyrazole, and phenyl rings would contribute to the compound’s rigidity and shape. The trifluoromethyl group would likely add electron-withdrawing character, potentially affecting the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the thiophene ring might undergo electrophilic aromatic substitution reactions. The pyrazole ring could potentially participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the polar urea group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. For example, if this compound were a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. For example, if the compound is highly reactive or unstable, it could pose a risk. Additionally, if the compound or its metabolites are toxic, it could pose health hazards.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicine or materials science. Additionally, researchers could investigate ways to optimize its synthesis or modify its structure to enhance its properties.